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Compound Name: Cerium sulfide (Ce2S3)

Cat. No.: B077227 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis methodologies for the

various polymorphs of cerium sesquisulfide (Ce₂S₃). Cerium sesquisulfide is a fascinating

material that exists in three primary polymorphic forms: α-Ce₂S₃ (orthorhombic), β-Ce₂S₃

(tetragonal), and γ-Ce₂S₃ (cubic).[1] These polymorphs exhibit distinct physical properties,

most notably their coloration, which ranges from the black of the α-phase to the burgundy of

the β-phase and the vibrant red of the γ-phase.[1] This variation in properties makes the

selective synthesis of each polymorph a critical area of research for applications ranging from

high-temperature-stable pigments to advanced electronic materials.

This document details the most prevalent synthesis techniques, including high-temperature

solid-state methods and mechanochemical routes. It aims to provide researchers with the

necessary information to reproduce and adapt these protocols for their specific needs.

Polymorph-Specific Properties
The distinct characteristics of each cerium sesquisulfide polymorph are rooted in their crystal

structures. A summary of their key physical and crystallographic properties is presented in the

tables below.

Physical Properties of Ce₂S₃ Polymorphs
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Property α-Ce₂S₃ β-Ce₂S₃ γ-Ce₂S₃

Color Black Burgundy Red

Crystal System Orthorhombic Tetragonal Cubic

Band Gap ~0.8 eV - ~1.8 - 2.06 eV[1]

Density 5.15 g/cm³ 5.39 g/cm³ 5.18 g/cm³[1]

Crystallographic Data of Ce₂S₃ Polymorphs
Polymorph Crystal System Space Group

Lattice Parameters
(Å)

α-Ce₂S₃ Orthorhombic Pnma (No. 62)[2]
a = 7.53, b = 4.10, c =

15.73

β-Ce₂S₃ Tetragonal I4̅2d (No. 122)[3]
a = 8.53, b = 8.53, c =

25.53[3]

γ-Ce₂S₃ Cubic I4̅3d a = 8.63

Synthesis Methodologies
The synthesis of cerium sesquisulfide polymorphs predominantly relies on solid-state reactions

at elevated temperatures. The choice of precursor, sulfur source, reaction temperature, and

duration are critical parameters that dictate the resulting polymorph.

High-Temperature Solid-State Synthesis: Gas-Phase
Sulfidation
Gas-phase sulfidation is a widely employed method for the synthesis of cerium sesquisulfide.

This technique involves the reaction of a cerium-containing precursor, typically an oxide or

carbonate, with a sulfur-bearing gas at high temperatures. The most common sulfurizing

agents are hydrogen sulfide (H₂S) and carbon disulfide (CS₂).

This protocol is adapted from a method for the low-temperature preparation of pure-phase

Ce₂S₃.[4]
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Precursor Preparation: Cerium carbonate (Ce₂(CO₃)₃) powder (99.95% purity) is used as the

cerium source.[4]

Furnace Setup: The cerium carbonate powder is placed in a graphite boat and introduced

into a high-temperature tube furnace equipped with a quartz tube.[4]

Inert Atmosphere: The furnace is flushed with high-purity argon (Ar) gas at room temperature

to remove any residual oxygen.[4]

Heating and Sulfidation: The furnace is heated to the desired reaction temperature (850 °C,

950 °C, or 1050 °C) and held for 2 hours. During this time, carbon disulfide (CS₂) gas is

introduced into the quartz tube by bubbling Ar carrier gas through liquid CS₂.[4]

Cooling: After the 2-hour reaction period, the CS₂ flow is stopped, and the furnace is allowed

to cool to 500 °C under an Ar atmosphere before further cooling to room temperature.[4]

The selection of the reaction temperature has a significant influence on the resulting

polymorph, with lower temperatures generally favoring the formation of the α-phase.

Precursor Sulfur Source
Temperature
(°C)

Duration (h)
Resulting
Phase(s)

Ce₂(CO₃)₃[4] CS₂[4] 850 - 1050[4] 2[4]
α-Ce₂S₃ (lower

temps), β-Ce₂S₃

CeO₂ H₂S 900 - 1100 - α/β-Ce₂S₃

CeO₂ CS₂ 800 - 1000 - α/β-Ce₂S₃

Mechanochemical Synthesis
Mechanochemical synthesis offers a solvent-free, room-temperature alternative for producing

nanoparticles of cerium sesquisulfide. This method utilizes the energy from ball milling to

induce a solid-state displacement reaction.

This protocol is based on the mechanochemical synthesis of ultrafine β-Ce₂S₃ powder.
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Reactant Preparation: A stoichiometric mixture of anhydrous cerium(III) chloride (CeCl₃) and

calcium sulfide (CaS) powders is prepared.

Milling: The powder mixture is placed in a planetary ball mill. While specific parameters for

this exact reaction are not widely published, typical parameters for similar mechanochemical

syntheses involve a ball-to-powder weight ratio of 10:1 to 20:1 and milling speeds of around

300-750 rpm.[5] The milling is carried out for several hours. The reaction proceeds as

follows: 2CeCl₃ + 3CaS → Ce₂S₃ + 3CaCl₂.

Product Isolation: The resulting product is a mixture of Ce₂S₃ nanoparticles within a calcium

chloride (CaCl₂) matrix. The CaCl₂ by-product is removed by washing the powder with

distilled water.

Drying: The purified Ce₂S₃ powder is then dried to obtain the final product, which has been

reported to be tetragonal β-Ce₂S₃ nanoparticles.

Solution-Based Synthesis
While less common for cerium sesquisulfide compared to cerium oxide, some solution-based

methods have been explored. These methods offer the potential for greater control over

particle size and morphology at lower temperatures.

Detailed protocols for the direct hydrothermal synthesis of Ce₂S₃ are not readily available in the

literature. Most hydrothermal syntheses involving cerium and sulfur sources are aimed at

producing cerium-doped metal sulfides or cerium oxide nanoparticles. However, the general

principle of hydrothermal synthesis involves the reaction of soluble precursors in an aqueous

solution in a sealed vessel (autoclave) at elevated temperatures and pressures. For the

synthesis of cerium sulfide, this would likely involve a soluble cerium salt (e.g., cerium nitrate or

chloride) and a sulfur source (e.g., thioacetamide or sodium sulfide) in water, heated to

temperatures typically in the range of 100-250 °C for several hours. Further research is needed

to establish reliable and reproducible protocols for the phase-pure synthesis of Ce₂S₃

polymorphs via this route.

Phase Transformations and Synthesis Workflows
The synthesis of a specific cerium sesquisulfide polymorph is often a matter of controlling the

kinetic and thermodynamic parameters of the reaction. The different polymorphs can be
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interconverted through thermal treatment.

Polymorph Transformation Pathway
The general transformation pathway with increasing temperature is α → β → γ. The α-phase is

the low-temperature stable form, which can be irreversibly converted to the β-phase upon

heating. Further heating leads to the formation of the γ-phase.

α-Ce₂S₃

β-Ce₂S₃

~1200 °C
Vacuum Heating

γ-Ce₂S₃

~1700 °C
Sintering/Hot Pressing

Click to download full resolution via product page

Phase transformation pathway of Ce₂S₃ polymorphs.

Experimental Workflow: Gas-Phase Sulfidation
The following diagram illustrates the typical workflow for the synthesis of cerium sesquisulfide

via gas-phase sulfidation of a cerium precursor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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